Cas no 2172371-71-8 (3-cyclopropyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid)

• Product Name: 3-cyclopropyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid
• CAS No: 2172371-71-8
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5965475
• PubChem ID: 165539626
• Update Time: 2025-11-06

3-cyclopropyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid
• EN300-1500442
• 3-cyclopropyl-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]butanoic acid
• 2172371-71-8

• Inchi： 1S/C27H32N2O5/c1-17(13-24(30)29-27(2,14-25(31)32)18-11-12-18)15-28-26(33)34-16-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,17-18,23H,11-16H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： GQUMIDSHXDQCPF-UHFFFAOYSA-N
• SMILES： OC(CC(C)(C1CC1)NC(CC(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-cyclopropyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidobutanoic acid

Comprehensive Overview of 3-Cyclopropyl-3-(4-{[(9H-fluoren-9-yl)methoxy]carbonylamino})-3-methylbutanamidobutanoic Acid (CAS No. 2172371-71-8)

CAS No. 2172371-71-8 represents a structurally intricate organic compound with a unique combination of functional groups and stereochemistry. The full chemical name, 3-cyclopropyl-3-(4-{[(9H-fluoren-9-yl)methoxy]carbonylamino})-3-methylbutanamidobutanoic acid, reflects its complex architecture, which includes a cyclopropyl ring, a fluorenylmethyloxycarbonyl (Fmoc) moiety, and multiple amide and carboxylic acid functionalities. This compound belongs to the class of amino acid derivatives with potential applications in pharmaceutical development and chemical synthesis due to its modular structure.

The core scaffold of 3-cyclopropyl...butanoic acid features a butanoic acid backbone substituted at the β-position with a cyclopropyl group and an N-Fmoc protected amino amide. The fluorenylmethyloxycarbonyl (Fmoc) group is widely recognized in solid-phase peptide synthesis for its light-sensitive cleavage properties, enabling precise control over deprotection steps. The presence of the cyclopropyl ring introduces additional steric and electronic effects that may influence the compound's conformational flexibility and reactivity.

Recent advancements in medicinal chemistry highlight the importance of such hybrid structures in drug discovery pipelines. The integration of cyclopropane-containing motifs has been shown to enhance metabolic stability in small molecule therapeutics by reducing susceptibility to enzymatic degradation. Meanwhile, the Fmoc protecting group remains indispensable in modern synthetic strategies for temporary amino group protection during multistep syntheses.

Synthetic approaches to this compound likely involve sequential coupling reactions between appropriately functionalized building blocks. The formation of the N-Fmoc amide bond would typically require activation of the carboxylic acid using coupling reagents like HATU or EDC/HOBt under mild conditions to preserve sensitive functionalities such as the cyclopropyl ring. Purification methods would need to address potential isomerization risks due to the proximity of multiple stereogenic centers.

In material science applications, compounds with similar architectures have demonstrated utility as molecular scaffolds for supramolecular assemblies. The combination of hydrophobic cyclopropyl groups and polar amide moieties creates amphiphilic characteristics that could be exploited in self-assembling systems or stimuli-responsive materials.

The structural complexity of this molecule also makes it an attractive candidate for computational studies focusing on conformational analysis and molecular dynamics simulations. Researchers can leverage quantum mechanical calculations to predict how variations in substituent patterns might affect properties like solubility or binding affinity toward biological targets.

In academic research settings, this compound could serve as a valuable model system for studying reaction mechanisms involving protected amino acids. Its multifunctional nature provides opportunities to explore selectivity parameters in cross-coupling reactions or enzymatic transformations under controlled conditions.

The potential for post-synthetic modification through selective deprotection strategies further enhances its versatility. For instance, removal of the Fmoc group via photolysis or basic cleavage could generate reactive amine intermediates suitable for subsequent derivatization steps without disturbing other functional groups.

Eco-friendly synthesis protocols are currently being developed for similar compounds, focusing on solvent-free conditions and biocatalytic approaches that reduce environmental impact while maintaining high stereoselectivity during key transformation steps.

In clinical research contexts, while this specific compound may not yet have established therapeutic applications, related derivatives have shown promise in preclinical models for treating metabolic disorders by modulating enzyme activity through structural mimicry strategies.

The availability of such complex molecules also supports advances in analytical chemistry techniques like high-resolution mass spectrometry and NMR spectroscopy, where their characteristic fragmentation patterns provide calibration standards for instrument validation processes.

Ongoing studies continue to explore how subtle structural modifications might optimize pharmacokinetic profiles by adjusting lipophilicity or hydrogen bonding capabilities while maintaining core scaffold integrity through strategic substitution patterns.

In summary, the unique combination of features found in CAS No. 2172371-71-8 positions it as a valuable tool compound across multiple scientific disciplines, from fundamental chemical research to applied pharmaceutical development initiatives requiring precise molecular design capabilities.